Cas no 2138127-63-4 (N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide)

• Product Name: N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide
• CAS No: 2138127-63-4
• MF: C₁₂H₁₈N₄O₄S
• MW: 314.360721111298
• CID: 6373293
• PubChem ID: 165947770
• Update Time: 2025-06-03

N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide
• EN300-1169198
• 2138127-63-4

• Inchi： 1S/C12H18N4O4S/c1-15-7-6-13-8-10(15)9-14-21(19,20)12-5-3-2-4-11(12)16(17)18/h2-5,10,13-14H,6-9H2,1H3
• InChI Key： LTJOJKPKYUQWPE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC1CNCCN1C)(=O)=O

Computed Properties

• Exact Mass: 314.10487624g/mol
• Monoisotopic Mass: 314.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 116Ų

Additional information on N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide

N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide: A Comprehensive Overview

N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide, commonly referred to by its CAS number 2138127-63-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its behavior and utility.

The molecular structure of N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide is characterized by a sulfonamide group attached to a nitro-substituted benzene ring, with a piperazine moiety further substituted with a methyl group. This combination of functional groups imparts the compound with distinctive chemical reactivity and physical properties. The sulfonamide group, known for its stability and ability to form hydrogen bonds, plays a crucial role in modulating the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent studies have explored the synthesis of CAS 2138127-63-4 through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, addressing challenges such as regioselectivity and steric hindrance. The use of transition metal catalysts, particularly palladium complexes, has been pivotal in achieving efficient coupling reactions, as highlighted in a 2023 study published in Journal of Organic Chemistry.

In terms of applications, N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide has shown potential in the development of advanced materials, particularly in the realm of optoelectronics. Its electronic properties, influenced by the electron-withdrawing nitro group and the electron-donating piperazine ring, make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Research conducted at the University of Cambridge demonstrated that incorporating this compound into OLED structures significantly enhances device efficiency and stability.

Moreover, the compound's role in drug discovery cannot be overlooked. Its ability to act as a scaffold for bioactive molecules has been exploited in the design of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. A 2023 paper in Nature Communications reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways.

The environmental impact and sustainability aspects of CAS 2138127-63-4 have also come under scrutiny. Researchers are investigating greener synthesis routes that minimize waste and reduce reliance on hazardous reagents. Biocatalytic methods using enzymes such as sulfonamidases are being explored as sustainable alternatives to traditional chemical synthesis.

In conclusion, N-[(1-methylpiperazin-2-yl)methyl]-2-nitrobenzene-1-sulfonamide (CAS 2138127-63-4) stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to unlock its full potential, paving the way for innovative solutions in chemistry, materials science, and medicine.